N-(6-acetamidobenzo[d]thiazol-2-yl)-2-(ethylsulfonyl)benzamide

• IUPAC Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-2-ethylsulfonylbenzamide
• InChI: InChI=1S/C18H17N3O4S2/c1-3-27(24,25)16-7-5-4-6-13(16)17(23)21-18-20-14-9-8-12(19-11(2)22)10-15(14)26-18/h4-10H,3H2,1-2H3,(H,19,22)(H,20,21,23)
• InChI Key: KAXDZOCXQBMKAN-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1C(=O)NC2=NC3=C(S2)C=C(C=C3)NC(=O)C
• Molecular Formula: C18H17N3O4S2
• Molecular Weight: 403.5 g/mol

Description

N-(6-acetamidobenzo[d]thiazol-2-yl)-2-(ethylsulfonyl)benzamide, also known as AEB, is a chemical compound that has gained significant attention in the field of scientific research. AEB is a potent inhibitor of the pro-inflammatory cytokine, tumor necrosis factor-alpha (TNF-α), and has been shown to have potential therapeutic benefits in various disease models.

Scientific Research Applications

Antimalarial and Antiviral Potential

• A study by Fahim and Ismael (2021) explored the reactivity of N-(phenylsulfonyl)acetamide derivatives, including benzo[d]thiazol-2-yl derivatives, revealing potent in vitro antimalarial activity. These compounds also showed promising results in molecular docking studies against SARS-CoV-2 proteins, suggesting potential antiviral applications (Fahim & Ismael, 2021).

Antimicrobial Activity

• Research by Anuse et al. (2019) synthesized derivatives including benzo[d]thiazol-2-yl compounds that exhibited good to moderate antimicrobial activity against various bacterial and fungal strains (Anuse et al., 2019).

Anticancer Properties

• A study by Ravinaik et al. (2021) synthesized benzamide derivatives, including those with a benzo[d]thiazol-2-yl structure, and evaluated their anticancer activity. Several compounds showed higher anticancer activities than the reference drug, indicating their potential in cancer treatment (Ravinaik et al., 2021).

Enzyme Inhibition and Drug Metabolism

• Stec et al. (2011) investigated compounds including benzo[d]thiazol-2-yl acetamide for their role in inhibiting phosphoinositide 3-kinase/mammalian target of rapamycin, highlighting their importance in addressing metabolic stability issues in drug development (Stec et al., 2011).

Antibacterial Agents

• Abbasi et al. (2016) synthesized N-substituted sulfonamides with benzodioxane moieties, including benzo[d]thiazol-2-yl structures. These compounds showed potent therapeutic potential against various bacterial strains, suggesting their use as antibacterial agents (Abbasi et al., 2016).

Urease Inhibition

• Research by Gull et al. (2016) synthesized acetamide derivatives with benzo[d]thiazol-2-yl structures. These compounds displayed significant activity in urease inhibition, which can be therapeutically relevant in certain medical conditions (Gull et al., 2016).